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Propylparaben sodium temperature stability
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Compound Focus: Propylparaben Sodium

CAS No.: 35285-69-9

Cat. No.: S742810

Stability & Handling Specifications

The table below summarizes the key physical and chemical stability data for propylparaben sodium:

Property Specification / Value

Maximum Handling Temperature 80°C [1]

pH Stability Range 3.0-11.0[1]

Appearance White powder [1]

Recommended Use Level 0.1 - 0.3% (of total formulation weight) [1]
Water Solubility Soluble in cold water (up to ~50%) [1]

A critical point for experimental success is its pH-dependent solubility. While highly soluble in cold water
as a sodium salt, it can revert to the less-soluble ester form if added to a final formulation with an acidic pH

[1].

Experimental Protocols & Troubleshooting
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Here are answers to common experimental questions, based on the gathered information.

How do | incorporate propylparaben sodium into my formulation
correctly?

For aqueous formulations, you can leverage its cold-water solubility [1]:

e Dissolve Directly: Add the powder directly to the water phase of your formulation at room
temperature. No heating is necessary.

¢ Avoid Pre-heating: Dissolving it in a heated water phase is not required and should be avoided as
you approach the maximum handling temperature of 80°C.

The following workflow outlines the key decision points for successful incorporation:

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s742810?utm_src=pdf-body
https://www.atamanchemicals.com/sodium-propyl-paraben_u24503/
https://www.smolecule.com/products/s742810?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing
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pH > 7
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Risk: Salt may revert to ester form Dissolve in Cold Water
causing reduced solubility (No heating required)

:

Ensure process temperature
remains below 80°C

:

Remains soluble and effective

Click to download full resolution via product page

What analytical methods can | use to assay propylparaben
sodium in a formulation?

A stability-indicating Reverse-Phase Ultra-Performance Liquid Chromatography (RP-UPLC) method is

commonly used for precise quantification, even in the presence of degradation products [2] [3].

¢ Recommended Stationary Phase: Acquity UPLC BEH C18 column (e.g., 50 x 2.1 mm, 1.7 um) [2]

[3].

¢ Mobile Phase: Methods vary, but one validated approach uses a gradient or mixture of:
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o Solvent A: 0.1% perchloric acid in water [2] or a triethylamine buffer (pH 2.5) [3].
o Solvent B: Methanol or a mixture of acid and methanol [2] [3].
e Detection Wavelength: 240 nm [2] or 252 nm [3].
¢ Key Validation Parameters: These methods are validated for specificity, linearity, accuracy, and
precision, confirming they are suitable for stability testing [2] [3].

My formulation shows microbial growth despite adding the
preservative. What could be wrong?
e Check the pH: If your formulation is acidic, the water-soluble sodium salt may have reverted to the
parent propylparaben ester, which has lower solubility and reduced antimicrobial efficacy [1].
e Spectrum of Activity: Propylparaben sodium is generally more effective against fungi (yeasts and
molds) than bacteria [1]. An additional antibacterial preservative might be necessary for formulations
prone to bacterial contamination [1].

e Confirm Concentration: Ensure the final concentration in your product is within the recommended
0.1-0.3% range [1].

Key Experimental Considerations

e Storage: Store the raw material in a sealed, inert container to maintain stability [1].
¢ Solution Stability: Note that aqueous solutions of propylparaben sodium are not long-term stable
at alkaline pH [1]. Prepare fresh solutions when needed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. SODIUM PROPYL PARABEN - Ataman Kimya [atamanchemicals.com]
2. A validated stability-indicating reversed-phase-UPLC ... [pubmed.ncbi.nim.nih.gov]

3. Validated Stability-indicating Reverse-phase Ultra ... [pmc.ncbi.nim.nih.gov]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/39004877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757859/
https://pubmed.ncbi.nlm.nih.gov/39004877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757859/
https://pubmed.ncbi.nlm.nih.gov/39004877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757859/
https://pubmed.ncbi.nlm.nih.gov/39004877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757859/
https://www.atamanchemicals.com/sodium-propyl-paraben_u24503/
https://www.smolecule.com/products/s742810?utm_src=pdf-body
https://www.atamanchemicals.com/sodium-propyl-paraben_u24503/
https://www.atamanchemicals.com/sodium-propyl-paraben_u24503/
https://www.atamanchemicals.com/sodium-propyl-paraben_u24503/
https://www.atamanchemicals.com/sodium-propyl-paraben_u24503/
https://www.smolecule.com/products/s742810?utm_src=pdf-body
https://www.atamanchemicals.com/sodium-propyl-paraben_u24503/
https://www.smolecule.com/products/s742810?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/sodium-propyl-paraben_u24503/
https://pubmed.ncbi.nlm.nih.gov/39004877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757859/
https://www.smolecule.com/products/s742810?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

To cite this document: Smolecule. [Propylparaben sodium temperature stability]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b742810#propylparaben-sodium-

temperature-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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